Cas no 66962-11-6 ((1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate)
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate
- EN300-37153078
- SCHEMBL11729595
- 66962-11-6
-
- Inchi: 1S/C12H13N3O5S/c1-9-3-5-10(6-4-9)21(18,19)20-8-11-13-7-12(14(11)2)15(16)17/h3-7H,8H2,1-2H3
- InChI Key: ZLBCHUIYGNIRLP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1=NC=C([N+](=O)[O-])N1C
Computed Properties
- Exact Mass: 311.05759170g/mol
- Monoisotopic Mass: 311.05759170g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 115Ų
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153078-0.05g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
| Enamine | EN300-37153078-0.1g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
| Enamine | EN300-37153078-0.25g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 0.25g |
$354.0 | 2025-03-18 | |
| Enamine | EN300-37153078-0.5g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
| Enamine | EN300-37153078-1.0g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
| Enamine | EN300-37153078-2.5g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
| Enamine | EN300-37153078-5.0g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
| Enamine | EN300-37153078-10.0g |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate |
66962-11-6 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 |
(1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate
Introduction to (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 66962-11-6)
Compound with the chemical name (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate and a CAS number of 66962-11-6 represents a significant molecule in the realm of pharmaceutical and chemical research. This compound, characterized by its complex structure, has garnered attention due to its potential applications in various scientific domains, particularly in medicinal chemistry and drug development.
The molecular structure of this compound consists of a nitro-substituted imidazole core linked to a methyl group, which is further connected to a sulfonate group attached to a 4-methylbenzene ring. This unique arrangement of functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of the nitro group, for instance, suggests potential reactivity that could be exploited in synthetic chemistry, while the sulfonate moiety introduces water solubility and possible interactions with biological targets.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Heterocycles, such as imidazoles, are known for their role in numerous biologically active molecules. The nitro-substituted imidazole derivative described here is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its reactivity to develop new derivatives with enhanced biological activity. For instance, modifications to the nitro group can lead to different pharmacological profiles, making it a versatile scaffold for drug discovery efforts.
The sulfonate group in the molecule also plays a crucial role in determining its solubility and interaction with biological systems. Sulfonates are frequently incorporated into drugs due to their ability to enhance bioavailability and binding affinity. This characteristic makes (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate a promising candidate for further development as an active pharmaceutical ingredient (API).
Recent studies have begun to explore the antimicrobial properties of this compound. The combination of the nitro group and the sulfonate moiety appears to confer broad-spectrum activity against various bacterial and fungal strains. This has prompted researchers to investigate its potential as an alternative or adjunct therapy in cases where conventional antibiotics are less effective.
Additionally, the structural features of this compound have led to investigations into its anti-inflammatory and analgesic properties. The imidazole core is known to interact with various enzymes and receptors involved in inflammatory pathways. By modulating these interactions, compounds like (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate may offer relief from conditions characterized by inflammation and pain.
In vitro studies have shown promising results regarding the compound's ability to inhibit certain enzymes associated with inflammation. These findings suggest that it could be developed into a therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease. Further research is needed to confirm these effects in clinical settings and to optimize dosages and delivery methods.
The synthesis of this compound also presents an opportunity for innovation in synthetic chemistry. The multi-step process required to produce (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate involves several key reactions that can be refined for greater efficiency and yield. Advances in synthetic methodologies could not only improve production costs but also open doors for the creation of additional derivatives with tailored properties.
One particularly interesting aspect of its synthesis is the introduction of the nitro group into the imidazole ring. This step is critical for achieving the desired pharmacological activity but can be challenging due to competing side reactions. Optimizing this step could significantly enhance the overall yield and purity of the final product, making it more suitable for pharmaceutical applications.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have enabled researchers to predict how (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate will interact with biological targets at a molecular level. These predictions can guide experimental design and help identify potential modifications that could improve its efficacy.
By integrating experimental data with computational models, scientists can gain deeper insights into the mechanisms by which this compound exerts its effects. This holistic approach has been instrumental in advancing drug discovery efforts over recent years and holds promise for future applications.
The environmental impact of synthesizing and using this compound is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader goals within the chemical industry to promote sustainable practices.
In conclusion, (1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structure, characterized by a nitro-substituted imidazole core linked to a sulfonate group on a 4-methylbenzene ring, makes it a valuable candidate for further investigation into antimicrobial, anti-inflammatory, and other therapeutic applications.
As research continues to uncover new uses for this compound, it is likely that we will see further development both as an API itself and as an intermediate in more complex drug formulations. The combination of traditional synthetic chemistry with modern computational methods will undoubtedly play a key role in realizing these possibilities.
66962-11-6 ((1-methyl-5-nitro-1H-imidazol-2-yl)methyl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)